2,5-dichloro-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide

• IUPAC Name: 2,5-dichloro-N-[3-chloro-4-[4-(furan-2-carbonyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C22H18Cl3N3O3/c23-14-3-5-17(24)16(12-14)21(29)26-15-4-6-19(18(25)13-15)27-7-9-28(10-8-27)22(30)20-2-1-11-31-20/h1-6,11-13H,7-10H2,(H,26,29)
• InChI Key: FFUSPIVEKNBOLZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=C(C=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl)Cl)C(=O)C4=CC=CO4
• Molecular Formula: C22H18Cl3N3O3
• Molecular Weight: 478.8 g/mol

Description

2,5-dichloro-N-{3-chloro-4-[4-(2-furoyl)-1-piperazinyl]phenyl}benzamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as DCPPB and is known for its ability to selectively block the activity of a specific type of ion channel in the brain.

Scientific Research Applications

DCPPB has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to selectively block the activity of a specific type of ion channel known as the T-type calcium channel. This channel plays a crucial role in regulating neuronal excitability, and its dysfunction has been implicated in various neurological disorders such as epilepsy, neuropathic pain, and Parkinson's disease.

Mechanism of Action

DCPPB selectively blocks the activity of the T-type calcium channel by binding to a specific site on the channel's alpha subunit. This binding prevents the influx of calcium ions into the neuron, which in turn reduces neuronal excitability. This mechanism of action has been shown to be highly selective, with DCPPB having minimal effects on other types of calcium channels.
Biochemical and Physiological Effects:
DCPPB has been shown to have a number of biochemical and physiological effects in various experimental models. For example, in animal models of neuropathic pain, DCPPB has been shown to reduce pain behavior and increase pain threshold. In models of epilepsy, DCPPB has been shown to reduce seizure activity and increase seizure threshold. These effects are thought to be mediated by the compound's selective blockade of the T-type calcium channel.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DCPPB in lab experiments is its high selectivity for the T-type calcium channel. This allows researchers to study the specific role of this channel in various physiological and pathological processes. However, one limitation of using DCPPB is its relatively low potency, which may require higher concentrations of the compound to achieve the desired effects.

Future Directions

There are several future directions for research on DCPPB. One area of interest is the potential therapeutic applications of this compound in various neurological disorders. For example, DCPPB may have potential as a novel treatment for neuropathic pain, epilepsy, and Parkinson's disease. Another area of interest is the development of more potent and selective T-type calcium channel blockers based on the structure of DCPPB. Finally, further studies are needed to fully elucidate the physiological and pathological roles of the T-type calcium channel in the brain and other tissues.